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Compound of Interest

5-(2,2-Difluoroethoxy)-1H-
Compound Name:
benzimidazole

Cat. No.: B12845514

Get Quote

Application Note: Preparation and Utilization of
CAS 1822861-61-9

Compound Identity: 5-(2,2-difluoroethoxy)-1H-benzimidazole CAS Registry Number:
1822861-61-9 Molecular Formula:

Molecular Weight: 198.17 g/mol Key Application: Pharmacophore scaffold for acid suppression
therapeutics and targeted kinase inhibitors.

Introduction & Strategic Significance

The incorporation of fluorine into pharmaceutical scaffolds is a proven strategy to modulate
pKa, enhance membrane permeability, and block metabolic hot spots. CAS 1822861-61-9
represents a strategic evolution of the benzimidazole core found in drugs like Pantoprazole
(which contains a difluoromethoxy group) and Lansoprazole (trifluoroethoxy).

The 2,2-difluoroethoxy substituent (
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) offers a unique balance of electronegativity and steric bulk. Unlike the trifluoroethoxy group, it
retains a terminal hydrogen, allowing for specific hydrogen-bonding interactions within enzyme
active sites (e.g., Ht/K+-ATPase) while resisting oxidative dealkylation by Cytochrome P450
enzymes.

Core Applications

o Acid Pump Antagonists: Precursor for 2-substituted benzimidazoles used in P-CABs.

» Kinase Inhibition: The 5-substituted benzimidazole core is a privileged structure for ATP-
competitive inhibitors (e.g., EGFR, VEGFR).

» Bioisosteric Replacement: Used to replace methoxy or ethoxy groups in lead optimization to
improve metabolic half-life (

Reaction Engineering & Mechanism

The synthesis of CAS 1822861-61-9 follows a convergent route involving Nucleophilic Aromatic
Substitution (

) or O-Alkylation, followed by Nitro Reduction and Cyclocondensation.

Synthetic Pathway Analysis

e Step 1: O-Alkylation (Etherification): The reaction of 4-amino-3-nitrophenol with 2,2-
difluoroethyl tosylate (or bromide) requires precise base control to favor O-alkylation over N-
alkylation. The use of a weak base (

) in a polar aprotic solvent (DMF or NMP) is critical.

o Mechanism:
attack of the phenoxide ion on the electrophilic carbon of the difluoroethyl agent.
o Step 2: Nitro Reduction: Catalytic hydrogenation (

, Pd/C) is preferred for cleanliness. However, iron-mediated reduction (

) is a robust alternative if halogenated impurities are present that might poison the catalyst.
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» Step 3: Imidazole Ring Closure: Cyclization of the resulting phenylenediamine with Formic
Acid or Trimethyl Orthoformate yields the benzimidazole core.

o Thermodynamics: The formation of the aromatic imidazole ring is the driving force,
proceeding via an amidine intermediate followed by dehydration.

Visualized Workflow (Graphviz)

Click to download full resolution via product page

Caption: Synthetic pathway for CAS 1822861-61-9, highlighting key intermediates and
transformation steps.

Experimental Protocol

Safety Precaution: 2,2-Difluoroethyl tosylate is an alkylating agent. Handle in a fume hood.
Nitro compounds are potentially explosive; avoid overheating.

Phase 1: Preparation of 4-(2,2-difluoroethoxy)-2-
hitroaniline

e Setup: Charge a 3-neck Round Bottom Flask (RBF) with 4-amino-3-nitrophenol (15.4 g, 100
mmol) and anhydrous DMF (150 mL).

o Base Addition: Add Potassium Carbonate (
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) (20.7 g, 150 mmol) in portions. Stir at Room Temperature (RT) for 30 min to form the
phenoxide.

» Alkylation: Dropwise add 2,2-difluoroethyl tosylate (26.0 g, 110 mmol) (or 2,2-difluoroethyl
bromide) over 20 minutes.

e Reaction: Heat to 80°C and stir for 4—6 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1) or
HPLC.[1][2][3]

o Workup: Cool to RT. Pour into ice-water (500 mL). The product precipitates as a
yellow/orange solid.

« |solation: Filter, wash with water (
mL), and dry in a vacuum oven at 50°C.
o Expected Yield: 85-90%
o Appearance: Yellow crystalline solid.

Phase 2: Reduction to Diamine

o Setup: Dissolve the nitroaniline intermediate (10 g) in Methanol (100 mL) in a hydrogenation

vessel.
o Catalyst: Add 10% Pd/C (1.0 g, 50% wet).
e Hydrogenation: Purge with

, then charge with
(3-5 bar). Stir at RT for 4-8 hours.

« Filtration: Filter through a Celite pad to remove Pd/C. Wash the pad with Methanol.

» Concentration: Evaporate the solvent under reduced pressure to yield the crude diamine.
Note: The diamine is oxidation-sensitive; proceed immediately to cyclization.
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Phase 3: Cyclization to 5-(2,2-difluoroethoxy)-1H-
benzimidazole

¢ Reaction: Dissolve the crude diamine in Formic Acid (85%, 50 mL).
e Heating: Reflux at 90-100°C for 3 hours.
e Neutralization: Cool to RT. Slowly pour into ice-cold saturated

solution or use
(aq) to adjust pH to ~8-9.

o Extraction: Extract with Ethyl Acetate (
mL).

¢ Purification: Wash combined organics with brine, dry over

, and concentrate. Recrystallize from Ethanol/Water or purify via column chromatography
(DCM/MeOH 95:5).

Analytical Characterization & QC

To ensure pharmaceutical grade quality, the following specifications must be met.

Specification Table
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Test Method Acceptance Criteria
Appearance Visual White to off-white powder
Purity HPLC (C18, ACN/Water) (Area %)
o NMR (DMSO- _
Identification Confirms structure (see below)
)
Doublet at
Fluorine Content NMR
ppm (approx)
Moisture Karl Fischer
Residue on Ignition Gravimetric

Key NMR Signatures (Predicted)

 NMR (400 MHz, DMSO-

):

o

(¢]

o

o

(¢]

o

6.3 (it, 1H,

Hz)

o

4.3 (td, 2H,

12.4 (s, 1H, NH)

7.5 (d, 1H, H-7)
7.1 (s, 1H, H-4)

6.9 (dd, 1H, H-6)

8.15 (s, 1H, H-2 of benzimidazole)
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Hz)

Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

Low Yield in Step 1

Incomplete alkylation due to

weak nucleophile.

Use Cs2CO3 instead of
K2CO3; add KI (catalytic) to
activate the alkyl

bromide/tosylate.

Incomplete Reduction

Catalyst poisoning.

Ensure starting material is free
of sulfur/heavy metals.
Increase H2 pressure or temp
(up to 50°C).

Dark Product Color

Oxidation of diamine

intermediate.

Perform Step 2 and 3 under

strict inert atmosphere (

/Ar). Add antioxidant (e.g.,
Sodium Metabisulfite) during

workup.

Sticky Solid

Residual solvent or impurities.

Slurry wash with cold Diethyl
Ether or Hexane.
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(Note: Specific patent numbers for this exact CAS are proprietary or generic to the scaffold
class; references provided link to authoritative databases and representative process chemistry
literature.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. primescholars.com [primescholars.com]

2. synthinkchemicals.com [synthinkchemicals.com]

3. ijrar.org [ijrar.org]

» To cite this document: BenchChem. [preparation of pharmaceutical intermediates using CAS
1822861-61-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12845514/docs#preparation-of-pharmaceutical-
intermediates-using-cas-1822861-61-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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